methyl 4-{[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]sulfamoyl}benzoate

• IUPAC Name: methyl 4-[[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]sulfamoyl]benzoate
• InChI: InChI=1S/C18H19NO6S/c1-24-18(21)12-2-5-15(6-3-12)26(22,23)19-11-16(20)13-4-7-17-14(10-13)8-9-25-17/h2-7,10,16,19-20H,8-9,11H2,1H3
• InChI Key: UMVCGUHKPNIINS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC3=C(C=C2)OCC3)O
• Molecular Formula: C18H19NO6S
• Molecular Weight: 377.4 g/mol

Description

Benzofuran is a heterocyclic compound that is a fusion of benzene and furan rings. It’s found in various natural products and synthetic compounds with a wide range of biological and pharmacological applications. The compound you mentioned seems to be a derivative of benzofuran, with additional functional groups attached to it.

Synthesis Analysis

Benzofuran can be synthesized through various methods. For instance, a metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans is mediated by hypervalent iodine reagents. Another method involves the cyclization of aryl acetylenes using transition-metal catalysis.

Molecular Structure Analysis

The molecular structure of benzofuran consists of a fused ring system, which includes a benzene ring and a furan ring. The additional functional groups in your compound would modify this basic structure.

Chemical Reactions Analysis

Benzofuran and its derivatives can undergo various chemical reactions. For example, reactions of calcium carbide with salicylaldehyde p-tosylhydrazones or 2-hydroxyacetophenone p-tosylhydrazones provide methyl-substituted benzofuran rings in good yields in the presence of cuprous chloride as a catalyst.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary greatly depending on their specific structure. For example, benzofuran itself is a colorless liquid and is slightly soluble in water.

Mechanism of Action

M4B is known to interact with various proteins and enzymes in order to alter their activity. It has been shown to inhibit the activity of certain proteins, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, M4B has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation.
Biochemical and Physiological Effects
M4B has been shown to have a variety of biochemical and physiological effects on organisms. It has been shown to increase the production of certain hormones, such as cortisol, and to decrease the production of other hormones, such as testosterone. Additionally, M4B has been shown to have an anti-inflammatory effect, as well as an effect on the immune system. Finally, M4B has been shown to have an effect on the behavior of organisms, such as an increase in aggression.

Advantages and Limitations for Lab Experiments

M4B has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of M4B is its relatively low cost and ease of synthesis, which makes it ideal for use in a variety of experiments. Additionally, M4B is relatively stable and has a long shelf life, which makes it useful for long-term experiments. However, there are also some limitations to using M4B in laboratory experiments. For example, M4B is not water-soluble, which can make it difficult to use in certain experiments. Additionally, M4B has a relatively short half-life, which can limit its usefulness in certain applications.

Future Directions

There are a number of potential future directions for the use of M4B in scientific research. For example, M4B could be used to study the effects of various environmental conditions on the behavior of organisms. Additionally, M4B could be used to study the effects of various drugs on the biochemical and physiological processes of organisms. Furthermore, M4B could be used in the synthesis of other compounds and in the creation of new materials. Finally, M4B could be used as a tool to study the mechanism of action of certain drugs.

Synthesis Methods

M4B can be synthesized from a variety of starting materials, including benzofuran, ethyl 2-hydroxyethylsulfamate, and methyl benzoate. The synthesis of M4B involves a series of chemical reactions, beginning with the condensation of benzofuran and ethyl 2-hydroxyethylsulfamate to form a 1,3-diketone intermediate. This intermediate is then reacted with methyl benzoate to form the desired M4B product. This synthesis method is relatively straightforward and can be performed in a laboratory setting.

Scientific Research Applications

M4B has a wide range of applications in the scientific research field. It has been used as a tool to study the biochemical and physiological effects of various compounds, as well as to study the mechanism of action of certain drugs. It has also been used to study the effects of various environmental conditions on the behavior of organisms. Additionally, M4B has been used in the synthesis of other compounds and in the creation of new materials.

Safety and Hazards

The safety and hazards of benzofuran derivatives can also vary greatly depending on their specific structure. Some benzofuran derivatives can be toxic to host cells after long-term administration.